Cas no 1311275-24-7 (4-Chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile)

• Product Name: 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile
• CAS No: 1311275-24-7
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• CID: 4693597
• Update Time: 2023-08-15

4-Chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile
• 4-chloro-7-cyanopyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C7H3ClN4/c8-7-6-5(11-3-12-7)4(1-9)2-10-6/h2-3,10H
• SMILES： ClC1C2=C(C(C#N)=CN2)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 65.4